Cas no 1419075-88-9 (Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• CAS No: 1419075-88-9
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 2117385
• PubChem ID: 75525610
• Update Time: 2025-11-02

Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate
• 4-(1,3,4-Oxadiazol-2-yl)-1-piperidinecarboxylic acid 1,1-dimethylethyl ester
• FCH2895691
• Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate

• Inchi： 1S/C12H19N3O3/c1-12(2,3)18-11(16)15-6-4-9(5-7-15)10-14-13-8-17-10/h8-9H,4-7H2,1-3H3
• InChI Key： PEUCRGBKJORQOM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C2=NN=CO2)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Topological Polar Surface Area: 68.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate

Comprehensive Guide to Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate (CAS No. 1419075-88-9)

Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate (CAS No. 1419075-88-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of both the 1,3,4-oxadiazole and tert-butyl carboxylate moieties makes it a valuable intermediate for synthesizing bioactive molecules.

The 1,3,4-oxadiazole ring is a key structural feature in many heterocyclic compounds due to its electron-withdrawing properties and stability. Researchers often explore Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate for its potential applications in designing kinase inhibitors, antimicrobial agents, and central nervous system (CNS) drugs. Its unique structure allows for modifications that can enhance binding affinity and selectivity toward biological targets.

In recent years, the demand for piperidine-based compounds has surged, driven by their role in developing small-molecule therapeutics. The tert-butyl group in this compound provides steric protection, improving stability during synthetic processes. This characteristic is particularly valuable in medicinal chemistry, where intermediates must withstand rigorous reaction conditions.

From an industrial perspective, Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate is often utilized in high-throughput screening and combinatorial chemistry. Its compatibility with various coupling reactions makes it a preferred choice for constructing diverse molecular libraries. Additionally, its low toxicity profile and high purity ensure compliance with regulatory standards in pharmaceutical manufacturing.

The synthesis of Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate typically involves multi-step organic reactions, including cyclization and protection-deprotection strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and reduce reaction times. These innovations align with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

Market trends indicate a rising interest in custom synthesis and contract research services for compounds like Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate. Pharmaceutical companies and academic institutions frequently seek tailored solutions to accelerate drug discovery pipelines. The compound’s scalability and reproducibility further enhance its commercial viability.

For researchers exploring structure-activity relationships (SAR), Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate serves as a versatile scaffold. Its modular design allows for systematic modifications, enabling the study of electronic and steric effects on biological activity. This approach is instrumental in optimizing lead compounds for preclinical development.

In summary, Tert-butyl 4-(1,3,4-oxadiazol-2-yl)piperidine-1-carboxylate (CAS No. 1419075-88-9) is a pivotal building block in modern organic synthesis. Its applications span drug discovery, agrochemical innovation, and material science, making it a subject of ongoing research and development. As the demand for heterocyclic intermediates grows, this compound is poised to play an increasingly vital role in advancing scientific and industrial progress.